Cas no 23027-91-0 (Physalin A)

• Product Name: Physalin A
• CAS No: 23027-91-0
• Molecular Formula: C₂₈H₃₀O₁₀
• Molecular Weight: 526.5318
• CID: 1412858

Physalin A Properties

Names and Identifiers

• 1,17:2,6-Dimethano-8H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,19(1H,8aH)-tetrone,2,3,6,6a,9,10,10a,10b,14,16,16a,17-dodecahydro-8a,16,17-trihydroxy-2,6a,10b-trimethyl-3-methylene-,(1S,2S,6R,6aS,8aR,10aS,10bR,16R,16aS,17R,18aR)-
• 16,24-Cyclo-13,14-secoergosta-2,5,25(27)-triene-18,26-dioicacid, 14,17-epoxy-7,13,14,20,22-pentahydroxy-1,15-dioxo-, g-lactone d-lactone, (7a,14a,16b,22a)-
• 16a,24-Cyclo-13,14-secoergosta-2,5,25(27)-triene-18,26-dioicacid, 14a,17-epoxy-7a,13,14,20,22-pentahydroxy-1,15-dioxo-,g-lactone d-lactone, (20S,22R,24S)- (8CI)
• 1,17:2,6-Dimethano-8H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,19(1H,8aH)-tetrone,2,3,6,6a,9,10,10a,10b,14,16,16a,17-dodecahydro-8a,16,17-trihydroxy-2,6a,10b-trimethyl-3-methylene-,[1S-(1a,2b,6b,6aa,8ab,10aa,10bb,16a,16ab,17b,18aS*)]-
• (16S,22R)-14α,17α-Epoxy-7α,13,14,20,22-pentahydroxy-1,15-dioxo-16,24-cyclo-13,14-secoergosta-2,5,25(27)-triene-18,26-dioic acid 18,20:26,22-dilactone
• 1,17:2,6-Dimethano-8H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,19(1H,8aH)-tetrone,2,3,6,6a,9,10,10a,10b,14,16,16a,17-
• 1,17:2,6-Dimethano-8H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,19(1H,8aH)-tetrone,2,3,6,6a,9,10,10a,10b,14,16,16a,17-dodecahydro-8a,16,17-trihydroxy-2,6a,10b-trimethyl-3-methylene-,(1S,2S,6R,6
• Physalin A
• 1,17:2,6-Dimethano-8H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,19(1H,8aH)-tetrone,2,3,6,6a,9,10,10a,10b,14,16,16
• (1S,2S,3R,5S,6S,7R,14R,15S,18R,21S,22R)-5,7,18-Trihydroxy-1,14,21-trimethyl-25-methylidene-4,20,23-t

• InChIKey： VELDODQHYQSJOF-RKWIMMEGSA-N
• Inchi： 1S/C28H30O10/c1-12-21(32)36-17-11-23(12,2)19-20(31)27(35)18-14(24(3)13(10-15(18)29)6-5-7-16(24)30)8-9-26(34)22(33)37-25(17,4)28(19,26)38-27/h5,7,10,14-15,17-19,29,34-35H,1,6,8-9,11H2,2-4H3/t14-,15+,17+,18-,19-,23+,24-,25-,26-,27-,28-/m0/s1
• SMILES： O1[C@@]2(C([C@@]3([H])[C@@]4(C([H])([H])[H])C(=C([H])[H])C(=O)O[C@]([H])(C4([H])[H])[C@@]4(C([H])([H])[H])[C@@]13[C@@](C(=O)O4)(C([H])([H])C([H])([H])[C@]1([H])[C@]3(C(C([H])=C([H])C([H])([H])C3=C([H])[C@]([H])([C@@]21[H])O[H])=O)C([H])([H])[H])O[H])=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 0
• Heavy Atom Count: 38
• Complexity: 1350
• Topological Polar Surface Area: 157

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Physalins and derivatives